3-Ethoxy-4-iodobenzonitrile

Core Science & Biosynthesis

A Technical Guide to 3-Ethoxy-4-iodobenzonitrile: Properties, Synthesis, and Applications

This document provides a comprehensive technical overview of 3-Ethoxy-4-iodobenzonitrile, a substituted aromatic nitrile of significant interest to researchers in synthetic chemistry and drug discovery. While not a widely commercialized compound, its structural motifs—an aryl iodide, an electron-donating ethoxy group, and a versatile nitrile function—position it as a valuable intermediate for the synthesis of complex molecular architectures. This guide synthesizes predictive data with established chemical principles to offer insights into its physicochemical properties, reactivity, and potential applications.

Molecular Structure and Identification

3-Ethoxy-4-iodobenzonitrile is an aromatic compound featuring a benzene ring substituted at positions 3, 4, and 1 with ethoxy, iodo, and cyano groups, respectively. The interplay of these functional groups dictates its chemical behavior and utility.

Key Identifiers:

• IUPAC Name: 3-Ethoxy-4-iodobenzonitrile

• Molecular Formula: C₉H₈INO

• Molecular Weight: 273.07 g/mol

Caption: Molecular structure of 3-Ethoxy-4-iodobenzonitrile.

Physicochemical Properties (Predicted)

Direct experimental data for 3-Ethoxy-4-iodobenzonitrile is not widely published. The following properties are estimated based on the analysis of structurally related compounds such as 3-iodobenzonitrile and other substituted benzonitriles.[1][2] These values serve as a guideline for handling and experimental design.

Property	Predicted Value / Observation	Rationale / Comparative Data
Appearance	White to off-white or light yellow crystalline solid.	Similar substituted benzonitriles, like 3-iodobenzonitrile, are typically crystalline solids at room temperature.[2]
Melting Point (°C)	50 - 80	3-Iodobenzonitrile has a melting point of 40-43 °C. The additional ethoxy group may increase this value.
Boiling Point (°C)	> 260 at 760 mmHg	3-Iodobenzonitrile has a predicted boiling point of ~260 °C.[2] The subject compound will likely be higher.
Solubility	Soluble in methanol, ethanol, ethyl acetate, DCM, chloroform, DMF. Insoluble or poorly soluble in water.	The aromatic structure and iodo-substituent suggest poor water solubility, while the functional groups allow for solubility in common organic solvents.[1][2]

Spectroscopic Profile (Predicted)

Spectroscopic analysis is essential for the structural confirmation of 3-Ethoxy-4-iodobenzonitrile. Below are the predicted key features for ¹H NMR, ¹³C NMR, and IR spectroscopy.

Predicted ¹H and ¹³C NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework.

Table 2: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.8	d	1H	Aromatic H (ortho to CN, meta to I)
~7.5	dd	1H	Aromatic H (ortho to I)
~7.1	d	1H	Aromatic H (ortho to OEt)
~4.1	q	2H	-O-CH₂ -CH₃

| ~1.4 | t | 3H | -O-CH₂-CH₃ |

Table 3: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~158	C -OEt
~138	C -I
~135	Aromatic C H
~125	Aromatic C H
~118	C ≡N
~115	Aromatic C H
~113	C -CN
~93	Aromatic C -I
~65	-O-CH₂ -CH₃

| ~15 | -O-CH₂-CH₃ |

Note: Chemical shifts are referenced to TMS (δ 0.00 ppm) and are estimates. Actual values may vary based on solvent and experimental conditions.[3][4][5][6]

Predicted Infrared (IR) Spectroscopy Data

Infrared (IR) spectroscopy is used to identify the presence of key functional groups.

Table 4: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H stretch
~2980-2850	Medium	Aliphatic C-H stretch (ethoxy group)
~2230-2215	Strong, Sharp	C≡N (Nitrile) stretch[7]
~1600-1450	Strong-Medium	Aromatic C=C ring stretches
~1250	Strong	Aryl-O (Ether) stretch

| ~1100-1000 | Strong | C-O (Ether) stretch |

Experimental Protocol: Spectroscopic Characterization

For researchers synthesizing this compound, the following general protocols can be applied for structural verification.

Objective: To obtain ¹H NMR, ¹³C NMR, IR, and MS data to confirm the identity and purity of synthesized 3-Ethoxy-4-iodobenzonitrile.

Methodology:

• Sample Preparation:

  • NMR: Dissolve ~5-10 mg of the purified solid in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.[8]

  • IR: For FT-IR analysis, either press a KBr pellet containing a small amount of the sample or use an Attenuated Total Reflectance (ATR) accessory by placing the solid directly on the crystal.

  • MS: Prepare a dilute solution of the sample in a volatile solvent like methanol or acetonitrile for analysis by techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Instrumentation & Data Acquisition:

  • NMR: Utilize a 400 MHz (or higher) NMR spectrometer. Acquire a standard ¹H spectrum, followed by a ¹³C{¹H} decoupled spectrum.[9] Additional experiments like COSY or HSQC can be run for unambiguous assignments.

  • IR: Use a Fourier-Transform Infrared (FT-IR) spectrometer, collecting spectra over a range of 4000-400 cm⁻¹.[10]

  • MS: Employ a high-resolution mass spectrometer (e.g., TOF or Orbitrap) to determine the accurate mass of the molecular ion ([M+H]⁺ or [M+Na]⁺), confirming the elemental composition.

Chemical Reactivity and Synthetic Utility

The synthetic value of 3-Ethoxy-4-iodobenzonitrile lies in the reactivity of its aryl iodide and nitrile functional groups.

Aryl Iodide Reactivity: A Gateway to Cross-Coupling

The carbon-iodine bond is the most reactive of the aryl halides in palladium-catalyzed cross-coupling reactions, a cornerstone of modern pharmaceutical synthesis.[11] This high reactivity is due to the lower C-I bond dissociation energy, which facilitates the rate-limiting oxidative addition step in the catalytic cycle.[11] This allows reactions to proceed under milder conditions (lower temperatures, lower catalyst loading) compared to the corresponding aryl bromides or chlorides.[11]

Potential Cross-Coupling Reactions:

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds, yielding biaryl structures.[12]

• Sonogashira Coupling: Reaction with terminal alkynes to synthesize arylalkynes.[11]

• Heck Reaction: Coupling with alkenes to form substituted alkenes.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, producing substituted anilines.

• Stille Coupling: Reaction with organostannanes to create new C-C bonds.[13]

The electron-donating ethoxy group and the electron-withdrawing nitrile group can influence the electronic properties of the aromatic ring, potentially modulating the rates and regioselectivity of these reactions.[14]

Nitrile Group Transformations

The nitrile group is a versatile functional handle that can be converted into several other important groups:

• Hydrolysis: Can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid (3-ethoxy-4-iodobenzoic acid) or a primary amide.

• Reduction: Can be reduced to a primary amine (e.g., using LiAlH₄ or catalytic hydrogenation) to produce (3-ethoxy-4-iodophenyl)methanamine.

Proposed Synthetic Pathway

A plausible and efficient synthesis of 3-Ethoxy-4-iodobenzonitrile can be envisioned starting from commercially available 3-hydroxy-4-iodobenzonitrile. This approach leverages a standard Williamson ether synthesis.

Caption: Proposed synthesis of 3-Ethoxy-4-iodobenzonitrile via Williamson ether synthesis.

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from general procedures for the ethylation of phenols.[15][16]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-hydroxy-4-iodobenzonitrile (1.0 eq), a suitable base such as anhydrous potassium carbonate (K₂CO₃, ~2.0 eq), and a polar aprotic solvent like dimethylformamide (DMF) or acetone.

• Reaction: Add bromoethane (or iodoethane, ~1.5 eq) to the stirred suspension. Heat the reaction mixture to reflux (typically 60-100 °C, depending on the solvent) and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the mixture to room temperature. Filter off the inorganic salts. If using a high-boiling solvent like DMF, dilute the filtrate with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 3-Ethoxy-4-iodobenzonitrile.

Safety and Handling

No specific safety data sheet (SDS) is available for 3-Ethoxy-4-iodobenzonitrile. Therefore, it must be handled with extreme caution, assuming it is hazardous. The safety profile can be inferred from the parent benzonitrile structure and related halogenated aromatics.[17][18][19][20]

• Toxicity: Benzonitriles as a class are often classified as toxic if swallowed, in contact with skin, or if inhaled.[18][19][21] They can cause skin and eye irritation.

• Handling: Always handle this compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from incompatible materials such as strong oxidizing agents.

Disclaimer: This safety information is for guidance only. A thorough, substance-specific risk assessment should be conducted by qualified personnel before handling this chemical.

Conclusion

3-Ethoxy-4-iodobenzonitrile represents a synthetically valuable, though under-characterized, building block for chemical research and drug development. Its key feature is the highly reactive aryl iodide moiety, which serves as an excellent handle for introducing molecular diversity through modern cross-coupling methodologies. While experimental data on its physical properties are sparse, this guide provides a robust, predictive framework for its characterization and use. The proposed synthetic route offers a straightforward method for its preparation, enabling its exploration in the synthesis of novel pharmaceutical agents and complex organic materials.

References

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Modulating Reactivity in Aryl Halides: Electronic Effects of the Ethoxy Group in 4-Iodobenzonitrile Derivatives

Executive Summary

In the rational design of pharmaceutical intermediates and advanced materials, fine-tuning the electronic properties of aryl halides is critical for controlling the efficacy of transition-metal-catalyzed cross-coupling reactions. 4-Iodobenzonitrile represents a classic "push-pull" susceptible scaffold, featuring a highly activated C–I bond due to the strongly electron-withdrawing para-cyano group.

The introduction of an ethoxy (–OCH₂CH₃) group into this system introduces competing electronic effects—specifically, resonance donation (+M) and inductive withdrawal (–I). This technical guide provides an in-depth mechanistic analysis of how the positional isomerism of the ethoxy group (e.g., 2-ethoxy vs. 3-ethoxy) systematically modulates the electron density of the aromatic ring, alters the oxidative addition kinetics of the C–I bond, and shifts the spectroscopic signatures of the molecule.

Mechanistic Framework: The Push-Pull Dynamics

The reactivity of 4-iodobenzonitrile derivatives is governed by the superposition of the electronic effects from its substituents. The Hammett equation provides a quantitative measure of these effects through substituent constants ( σ ), which describe the movement of electrons via the σ -framework (inductive effects) and π -framework (resonance effects) 1.

• The Cyano Group (–CN): Positioned at C1, the cyano group exerts a profound electron-withdrawing effect through both inductive (–I) and mesomeric (–M) pathways. With a σp​ of +0.66 2, it significantly depletes electron density from the para position (C4), thereby weakening the C–I bond and lowering the activation energy for oxidative addition by electron-rich Pd(0) species.

• The Ethoxy Group (–OCH₂CH₃): The ethoxy substituent is an ambidentate electronic modulator. The oxygen lone pairs can donate electron density into the aromatic π -system via resonance (+M effect), which is highly activating for ortho and para positions ( σp​=−0.25 ). Conversely, the electronegativity of the oxygen atom exerts a weak inductive withdrawing effect (–I), which dominates at the meta position ( σm​=+0.015 ) 2.

Positional Impact on the C–I Bond:

• 3-Ethoxy-4-iodobenzonitrile: The ethoxy group is ortho to the iodo group. The +M effect of the ethoxy group directly increases the electron density at the C4 position. This localized electron enrichment partially counteracts the electron-withdrawing effect of the para-cyano group, rendering the C–I bond slightly less electrophilic. Consequently, oxidative addition at this bond is decelerated compared to the unsubstituted analog.

• 2-Ethoxy-4-iodobenzonitrile: The ethoxy group is meta to the iodo group. Because resonance effects cannot delocalize electron density to the meta position, the C4 carbon only experiences the weak inductive withdrawal (–I) of the ethoxy group ( σm​=+0.015 ). This slightly increases the electrophilicity of the C–I bond, working synergistically with the cyano group to accelerate oxidative addition.

Electronic push-pull dynamics in ethoxy-substituted 4-iodobenzonitrile.

Quantitative Electronic Parameters

To predict the behavior of these derivatives in complex synthetic pathways, we rely on established Hammett constants to quantify the electronic push-pull dynamics.

Table 1: Hammett Substituent Constants ( σ ) for Relevant Functional Groups

Substituent	σmeta​	σpara​	Dominant Electronic Effect
–CN (Cyano)	+0.56	+0.66	Strong Electron-Withdrawing (–M, –I)
–I (Iodo)	+0.353	+0.276	Mild Electron-Withdrawing (–I > +M)
–OCH₂CH₃ (Ethoxy)	+0.015	-0.25	Electron-Donating (+M > –I)

Implications for Catalytic Cross-Coupling

In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), the rate-determining step is typically the oxidative addition of the active Pd(0) catalyst into the C–X bond . The kinetics of this step are highly sensitive to the electron density at the ipso-carbon.

• Substrate Profiling: For 3-ethoxy-4-iodobenzonitrile, the increased electron density at C4 necessitates the use of more electron-rich, sterically demanding phosphine ligands (e.g., XPhos or SPhos) to sufficiently accelerate the oxidative addition step.

• Chemoselectivity: In polyhalogenated systems, the ethoxy group can be used as a "kinetic brake" to precisely control which halogen undergoes coupling first, ensuring high chemoselectivity without over-coupling.

Experimental Validation: Self-Validating Protocol for Reactivity Profiling

To empirically validate the theoretical electronic effects, a competitive kinetic experiment is the gold standard. By subjecting an equimolar mixture of 2-ethoxy-4-iodobenzonitrile and 3-ethoxy-4-iodobenzonitrile to a substoichiometric amount of a coupling partner, the relative reaction rates can be directly quantified.

System Integrity: This system is inherently self-validating. Because both substrates compete for the exact same pool of active catalyst in the same flask, external variables—such as temperature fluctuations, localized concentration gradients, or inconsistent catalyst activation—are entirely normalized.

Protocol: Competitive Suzuki-Miyaura Coupling

• Catalyst Activation: In a nitrogen-filled glovebox, dissolve Pd(OAc)₂ (0.02 equiv) and triphenylphosphine (0.04 equiv) in anhydrous THF (5 mL). Stir for 15 minutes at room temperature.

  • Causality: Pre-stirring allows the in situ reduction of Pd(II) to the catalytically active Pd(0) species before introducing competing substrates, ensuring that initiation kinetics do not skew the coupling data.

• Competitive Substrate Addition: In a separate Schlenk flask, add 2-ethoxy-4-iodobenzonitrile (1.00 mmol), 3-ethoxy-4-iodobenzonitrile (1.00 mmol), phenylboronic acid (0.50 mmol), and anhydrous K₂CO₃ (2.00 mmol).

  • Causality: The use of a substoichiometric amount of phenylboronic acid (0.50 mmol total for 2.00 mmol of aryl halide) ensures the reaction stops at low conversion, providing a snapshot of the initial kinetic rates rather than thermodynamic equilibrium.

• Reaction Initiation: Transfer the catalyst solution to the Schlenk flask. Add 5 mL of degassed water to dissolve the base. Heat the biphasic mixture to 60°C under vigorous stirring (1200 rpm).

  • Causality: Vigorous stirring is critical in biphasic systems to eliminate mass-transfer limitations, ensuring that the measured rates reflect true chemical kinetics rather than diffusion rates.

• Kinetic Sampling: Withdraw 50 µL aliquots of the organic layer at 5, 10, 15, and 30 minutes. Quench each aliquot immediately in 1 mL of cold ethyl acetate containing 1,3,5-trimethoxybenzene as an internal standard.

  • Causality: Rapid thermal quenching halts the reaction instantly, while the internal standard allows for absolute quantification regardless of injection volume variations during analysis.

• GC-MS Quantitation: Analyze the quenched samples via GC-MS. The ratio of the corresponding biaryl products directly reflects the relative oxidative addition rates, confirming the activating/deactivating nature of the ethoxy positional isomers.

Self-validating kinetic workflow for competitive cross-coupling analysis.

Spectroscopic Signatures (NMR & IR)

The electronic modulation by the ethoxy group is not merely a kinetic phenomenon; it is statically observable via spectroscopy.

• ¹³C NMR Spectroscopy: The chemical shift of the C4 carbon (attached to iodine) is a direct proxy for local electron density. In 4-iodobenzonitrile, C4 typically resonates around 100–105 ppm. In 3-ethoxy-4-iodobenzonitrile, the +M effect of the adjacent ethoxy group shields the C4 carbon, shifting its resonance upfield. Conversely, in 2-ethoxy-4-iodobenzonitrile, the lack of resonance shielding at C4 leaves the chemical shift largely unperturbed or slightly downfield due to the –I effect.

• Infrared (IR) Spectroscopy: The stretching frequency of the nitrile group ( νC≡N​ ) is sensitive to the global electron density of the ring. The +M effect of the ethoxy group in the 2-position (para to the nitrile) populates the π∗ antibonding orbital of the cyano group via extended conjugation, slightly lowering the νC≡N​ frequency (e.g., from ~2230 cm⁻¹ to ~2225 cm⁻¹) compared to the 3-ethoxy isomer where such direct para-conjugation is absent.

Conclusion

The ethoxy group is a powerful tool for fine-tuning the electronic landscape of 4-iodobenzonitrile derivatives. By strategically positioning this substituent, chemists can predictably dial the reactivity of the C–I bond up or down, enabling highly selective catalytic transformations. Understanding these push-pull dynamics bridges the gap between fundamental physical organic chemistry and applied synthetic methodology.

References

• Hammett equation - Wikipedia Source: Wikipedia URL
• Source: RSC (Royal Society of Chemistry)
• Source: NIH (National Institutes of Health)

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Mass Spectrometry Fragmentation Patterns of 3-Ethoxy-4-iodobenzonitrile: A Mechanistic Whitepaper

Executive Summary

In modern pharmaceutical development and synthetic organic chemistry, 3-Ethoxy-4-iodobenzonitrile (C9H8INO, MW: 273.07 g/mol ) serves as a critical bifunctional building block. Its iodine atom is primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), while the nitrile group provides a versatile handle for subsequent amidine, tetrazole, or amine synthesis.

For analytical scientists, unambiguously identifying this compound and its synthetic impurities requires a deep understanding of its gas-phase ion chemistry. This whitepaper deconstructs the mass spectrometry (MS) fragmentation pathways of 3-Ethoxy-4-iodobenzonitrile, providing a mechanistic framework and self-validating experimental protocols to ensure rigorous structural elucidation.

Structural Dynamics & Ionization Fundamentals

The fragmentation behavior of 3-Ethoxy-4-iodobenzonitrile is dictated by the competing stabilities of its three distinct functional groups:

• The Halogen Anchor (C-I Bond): The carbon-iodine bond is exceptionally weak (bond dissociation energy ~270 kJ/mol). Under high-energy ionization, this bond acts as the primary energetic sink, making homolytic cleavage the dominant initial pathway. Furthermore, unlike chlorine or bromine, iodine is monoisotopic ( 127 I). Consequently, the molecular ion lacks a heavy M+2 isotope peak, relying instead on the characteristic -127 Da neutral loss for identification .

• The Ether Linkage (Ethoxy Group): Alkyl phenyl ethers are highly susceptible to hydrogen-transfer rearrangements. The ethoxy group readily expels neutral ethylene (C2H4) via a cyclic transition state, leaving behind a stable phenolic radical cation .

• The Nitrile Terminus (-C≡N): The cyano group is highly refractory. It typically survives the initial fragmentation cascades, only degrading via the expulsion of hydrogen cyanide (HCN) during deep aromatic ring contraction at lower mass-to-charge (m/z) ratios.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in structural assignment, the following protocols are designed as self-validating systems, where each experimental parameter inherently verifies the integrity of the resulting data.

Workflow A: GC-EI-MS (Structural Elucidation)

Electron Ionization (EI) provides the hard fragmentation necessary for complete mechanistic mapping.

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of MS-grade ethyl acetate.

  • Causality: Ethyl acetate fully solvates the moderately polar nitrile and halogenated ring without causing ion suppression or reacting with the analyte, ensuring the observed ions originate solely from the target molecule.

• Instrument Tuning & Calibration: Execute a standard autotune using Perfluorotributylamine (PFTBA) immediately prior to the run.

  • Causality: This validates the mass axis calibration and ensures the electron multiplier yields a proportional response across m/z 69, 219, and 502. If the m/z 502 isotope ratio deviates from theoretical values, the system self-reports a dirty ion source, preventing the collection of skewed fragmentation data.

• Chromatographic Separation: Inject 1 µL (split 1:50) onto a non-polar HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm). Ramp from 100°C to 280°C at 15°C/min.

  • Causality: The non-polar stationary phase separates unreacted starting materials (e.g., 3-hydroxybenzonitrile) from the target analyte based on polarizability, ensuring the resulting mass spectrum is free of isobaric interference.

• Ionization Parameters: Operate the source at strictly 70 eV and 230°C.

  • Causality: 70 eV transfers ~6000 kJ/mol of energy to the molecule. This specific energy threshold is required to overcome the appearance energies of secondary and tertiary fragments (like the deep ring degradation to m/z 63), ensuring the spectrum matches standardized library algorithms.

Workflow B: LC-ESI-MS/MS (Trace Quantitation)

Electrospray Ionization (ESI) provides soft ionization for high-sensitivity targeted screening.

• Mobile Phase Design: Utilize 50:50 Acetonitrile:Water supplemented with 0.1% Formic Acid.

  • Causality: Formic acid provides the abundant protons required to drive[M+H]⁺ formation (m/z 274), while the optimized organic/aqueous ratio ensures efficient droplet desolvation and Taylor cone stability.

• Collision-Induced Dissociation (CID): Monitor the specific MRM transition of m/z 274 → m/z 147 using Argon collision gas.

  • Causality: CID selectively targets the weakest bond (C-I). Monitoring the exact loss of the iodine atom (-127 Da) creates a highly specific, low-noise quantitative channel that self-validates the presence of the iodinated precursor .

Mechanistic Fragmentation Analysis

The EI-MS fragmentation of 3-Ethoxy-4-iodobenzonitrile follows a highly predictable, step-wise degradation cascade.

• Pathway 1: Primary C-I Cleavage: Upon electron impact, the molecular ion [M]⁺• (m/z 273) is generated. The most thermodynamically favorable event is the immediate homolytic cleavage of the C-I bond, expelling an iodine radical (I•). This yields the base peak candidate, an[M - I]⁺ cation at m/z 146.

• Pathway 2: Ethoxy Rearrangement: The m/z 146 fragment undergoes a classic retro-ene-type hydrogen transfer. A hydrogen atom from the terminal methyl group of the ethoxy chain migrates to the ether oxygen, followed by the expulsion of neutral ethylene (C2H4, 28 Da). This converts the fragment into a 3-hydroxybenzonitrile cation at m/z 118. A minor, competing α -cleavage pathway from the intact molecular ion involves the direct loss of a methyl radical (•CH3, 15 Da), yielding m/z 258.

• Pathway 3: Ring Degradation: The m/z 118 fragment expels carbon monoxide (CO, 28 Da) from the newly formed phenolic hydroxyl group, causing a ring contraction to form a C6H4N⁺ cation at m/z 90. Finally, this high-energy species expels hydrogen cyanide (HCN, 27 Da) from the nitrile anchor, producing the C5H3⁺ cation at m/z 63.

Data Summaries

Table 1: Exact Mass and Isotopic Signatures

Species	Formula	Exact Mass (m/z)	Relative Abundance / Diagnostic Note
Molecular Ion [M]⁺•	C9H8INO	272.96	100% (Strong peak due to aromatic stability)

| [M+1]⁺• | C8~( 13 C)H8INO | 273.97 | ~10% (Natural Carbon-13 contribution) | | [M+2]⁺• | N/A | N/A | Absent (Confirms presence of I, not Cl/Br) |

Table 2: Diagnostic Fragment Ions and Neutral Losses (EI-MS, 70 eV) | Fragment m/z | Neutral Loss (Da) | Expelled Species | Structural Assignment | | :--- | :--- | :--- | :--- | | 273 | - | - | Intact Molecular Ion | | 258 | 15 | •CH3 | α -cleavage of the ethoxy group | | 146 | 127 | •I | Homolytic C-I bond cleavage | | 118 | 155 (127 + 28) | •I + C2H4 | Iodine loss + ethylene rearrangement | | 90 | 183 (155 + 28) | •I + C2H4 + CO | Phenolic CO expulsion | | 63 | 210 (183 + 27) | •I + C2H4 + CO + HCN | Nitrile cleavage / Deep ring breakdown |

Fragmentation Pathway Visualization

The logical relationship between the precursor ion and its subsequent product ions is mapped below.

EI-MS fragmentation pathway of 3-Ethoxy-4-iodobenzonitrile showing key neutral losses.

References

• Parr, A., et al. "Benchmark measurement of iodobenzene ion fragmentation rates". ResearchGate. URL:[Link]

• NIST Mass Spectrometry Data Center. "Benzene, ethoxy-". NIST Chemistry WebBook, SRD 69. URL:[Link]

Protocols & Analytical Methods

The Art of the Bond: A Researcher's Guide to Palladium-Catalyzed Amination of 3-Ethoxy-4-iodobenzonitrile Derivatives

In the intricate world of pharmaceutical and materials science, the precise construction of carbon-nitrogen (C-N) bonds is a cornerstone of molecular design. The Buchwald-Hartwig amination stands as a titan among cross-coupling reactions, offering a powerful and versatile method for forging these critical linkages. This guide provides an in-depth exploration of the palladium-catalyzed amination of a particularly relevant substrate class: 3-Ethoxy-4-iodobenzonitrile derivatives. These molecules, featuring a strategic arrangement of electron-donating and electron-withdrawing groups, are valuable precursors in the synthesis of a wide array of functional molecules.

This document moves beyond a simple recitation of steps. It is designed to arm researchers, scientists, and drug development professionals with a deep, mechanistic understanding and practical, field-tested protocols to confidently and successfully navigate this essential transformation.

Theoretical Framework: Understanding the "Why" Behind the "How"

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a C-N bond between an aryl halide (or pseudohalide) and an amine.[1] The reaction's power lies in its broad substrate scope and functional group tolerance, far surpassing traditional methods.[1]

The Catalytic Cycle: A Choreographed Dance of Molecules

The reaction proceeds through a well-established catalytic cycle, a beautifully orchestrated sequence of events at the palladium center. Understanding this cycle is paramount for troubleshooting and optimizing reaction conditions.

The cycle is initiated by the active Pd(0) species, which undergoes oxidative addition with the aryl iodide. This is often the rate-limiting step. The resulting Pd(II) complex then coordinates with the amine. Subsequent deprotonation of the coordinated amine by a base generates a palladium-amido complex. The final, crucial step is reductive elimination , which forms the desired C-N bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Substrate Specifics: The Role of Ethoxy, Iodo, and Nitrile Groups

The 3-Ethoxy-4-iodobenzonitrile scaffold presents a unique electronic landscape that influences the reaction's progression:

• 4-Iodo Group: Aryl iodides are highly reactive towards oxidative addition. However, a potential pitfall is the formation of unreactive palladium-iodide bridged dimers, which can sequester the catalyst and stall the reaction.[2][3] The choice of ligand is critical to mitigate this.

• 3-Ethoxy Group: This electron-donating group can increase electron density on the aromatic ring, potentially slowing the rate of oxidative addition. However, its effect is likely modest compared to the activating effect of the iodide.

• Nitrile Group (para to Iodo): This strong electron-withdrawing group is advantageous. It decreases the electron density of the aryl ring, which has been shown to lower the energy barriers for both oxidative addition and reductive elimination, thereby accelerating the overall reaction rate.[4]

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be a robust starting point for the amination of 3-Ethoxy-4-iodobenzonitrile derivatives. As with any chemical reaction, optimization may be necessary for specific amine coupling partners.

Caption: A typical experimental workflow for palladium-catalyzed amination.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
3-Ethoxy-4-iodobenzonitrile	>98%	Commercial	Ensure purity by NMR or GC-MS before use.
Amine Coupling Partner	>98%	Commercial	Purify by distillation or recrystallization if necessary.
Palladium Pre-catalyst	See Table 2	Commercial	Store under inert atmosphere. Pre-catalysts are often preferred for their air and moisture stability.
Phosphine Ligand	See Table 2	Commercial	Store under inert atmosphere.
Base	Anhydrous	Commercial	Use a fresh bottle or dry before use. Sodium tert-butoxide is highly hygroscopic.
Solvent (e.g., Toluene, Dioxane)	Anhydrous	Commercial	Use a solvent from a purification system or dry over appropriate drying agents.
Inert Gas (Argon or Nitrogen)	High Purity	-	Essential for maintaining an oxygen-free environment.
Standard Glassware	-	-	Must be oven- or flame-dried before use.
Syringes and Needles	-	-	For the transfer of air-sensitive reagents.

Recommended Catalyst Systems

The choice of catalyst and ligand is paramount for a successful reaction, especially with an aryl iodide substrate. Bulky, electron-rich phosphine ligands are generally preferred as they favor the formation of the catalytically active monoligated palladium species and prevent the formation of inactive dimers.[1]

Pre-catalyst	Ligand	Key Features & Considerations
Pd₂(dba)₃	XPhos, RuPhos, or BrettPhos	These are highly active, sterically hindered biarylphosphine ligands that are effective for a wide range of amines and can overcome the challenges of aryl iodide substrates.[3]
[Pd(allyl)Cl]₂	t-BuXPhos	Another effective combination for challenging couplings.
Pd(OAc)₂	SPhos	A common and effective system, though in-situ generation of Pd(0) is required.

Step-by-Step General Protocol

Safety First: This reaction should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Glassware and Reagent Preparation:

  • Thoroughly dry all glassware in an oven at >120 °C overnight or by flame-drying under vacuum.

  • Degas the anhydrous solvent by sparging with argon or nitrogen for at least 30 minutes or by three freeze-pump-thaw cycles.

  • Ensure all solid reagents are dry and handled under an inert atmosphere if they are air or moisture sensitive.

• Reaction Setup (under Inert Atmosphere):

  • To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add 3-Ethoxy-4-iodobenzonitrile (1.0 mmol, 1.0 equiv.), the palladium pre-catalyst (0.01-0.02 mmol, 1-2 mol%), and the phosphine ligand (0.012-0.024 mmol, 1.2-2.4 mol%).

  • Add the base (e.g., Sodium tert-butoxide, 1.2-1.5 mmol, 1.2-1.5 equiv.).

  • Evacuate and backfill the flask with inert gas three times.

  • Add the degassed solvent (3-5 mL) via syringe.

  • Add the amine coupling partner (1.1-1.2 mmol, 1.1-1.2 equiv.) via syringe. If the amine is a solid, it can be added with the other solid reagents.

• Reaction Execution:

  • Immerse the reaction vessel in a preheated oil bath at the desired temperature (typically 80-110 °C).

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by carefully adding water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

• Characterization:

  • Confirm the structure and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Below is a guide to diagnosing and solving common problems.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficiently anhydrous/anaerobic conditions- Poorly soluble base	- Use a pre-catalyst or ensure complete reduction of Pd(II) to Pd(0).- Thoroughly dry all reagents and glassware; ensure a good inert atmosphere.- Ensure vigorous stirring; consider a more soluble base like LHMDS or a different solvent.[5]
Formation of Hydrodehalogenated Byproduct (Ar-H)	- Presence of water- β-hydride elimination (for some primary amines)	- Use rigorously dried reagents and solvents.- Switch to a bulkier ligand (e.g., BrettPhos) which can disfavor this pathway.
Formation of Diarylamine (for primary amines)	- Reaction conditions too harsh- High catalyst loading	- Lower the reaction temperature.- Reduce the catalyst loading.- Consider a ligand known to favor monoarylation.
Dark, Insoluble Reaction Mixture	- Catalyst decomposition (formation of palladium black)- Iodide inhibition leading to precipitation	- Ensure the ligand to palladium ratio is appropriate (often >1:1).- Use a ligand that prevents dimer formation (e.g., bulky biarylphosphines).- Toluene is often a good solvent choice as the iodide salt has poor solubility in it.[2]

Conclusion: Enabling Discovery

The palladium-catalyzed amination of 3-Ethoxy-4-iodobenzonitrile derivatives is a powerful synthetic tool. By understanding the underlying mechanistic principles and the specific electronic nature of the substrate, researchers can approach this reaction with a strategic mindset. The protocols and troubleshooting guide provided herein are intended to serve as a strong foundation for the successful synthesis of novel arylamines, paving the way for advancements in medicine and materials science.

References

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 2020. [Link]

• Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 2014. [Link]

• Palladium-catalyzed aminocarbonylation of para-substituted iodobenzene... ResearchGate. [Link]

• Buchwald–Hartwig amination - Wikipedia. Wikipedia. [Link]

• Palladium-Catalyzed Synthesis of 4-Aminoquinazolines from Amide Oxime Ethers and 2-Iodobenzonitrile. Russian Journal of Organic Chemistry, 2016. [Link]

• The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 2019. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

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• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Note: 3-Ethoxy-4-iodobenzonitrile in the Synthesis of Novel Heterocyclic Scaffolds

Introduction & Mechanistic Rationale

In modern drug discovery, the rapid assembly of complex, functionalized heterocycles relies heavily on rationally designed bifunctional building blocks. 3-Ethoxy-4-iodobenzonitrile is a highly versatile, commercially available scaffold that offers orthogonal reactivity across its three functional groups.

As an Application Scientist, understanding the causality behind this molecule's reactivity is critical for designing self-validating synthetic workflows:

• C4-Iodide (Electrophile): The weak C–I bond undergoes rapid oxidative addition with low-valent palladium species, making it an ideal substrate for cross-coupling reactions (e.g., Sonogashira, Suzuki-Miyaura). It is significantly more reactive than corresponding bromides or chlorides, allowing for milder reaction conditions and preventing competitive side reactions.

• C1-Nitrile (Electrophile/Dipolarophile): The strongly electron-withdrawing cyano group activates the aromatic ring and serves as a prime handle for hydration, amidation, or [3+2] cycloadditions.

• C3-Ethoxy Group (Stereoelectronic Modulator & Latent Nucleophile): The bulky ethoxy group provides steric shielding and electron donation via resonance. Crucially, the oxygen atom can act as an intramolecular nucleophile during electrophilic cyclizations, facilitating the formation of oxygen-containing heterocycles.

This application note details two highly robust protocols utilizing 3-Ethoxy-4-iodobenzonitrile to synthesize 6-cyanobenzofurans and biphenyl-tetrazoles —both of which are privileged pharmacophores in medicinal chemistry.

Workflow 1: Synthesis of 6-Cyanobenzofuran Derivatives

Benzofurans are ubiquitous in biologically active natural products and synthetic drugs. By leveraging the proximity of the C3-ethoxy group and a newly introduced C4-alkyne, we can construct 2-substituted 6-cyanobenzofurans via a tandem Sonogashira coupling and electrophilic cyclization.

Mechanistic Causality

• Sonogashira Coupling: Pd(0) inserts into the C–I bond. Transmetalation with a copper acetylide (formed from a terminal alkyne) followed by reductive elimination yields a 4-alkynyl-3-ethoxybenzonitrile intermediate.

• Electrophilic Cyclization: A Lewis acid (e.g., FeCl₃) activates the alkyne. The oxygen of the C3-ethoxy group undergoes a 5-endo-dig or 5-exo-dig nucleophilic attack on the activated alkyne. Subsequent dealkylation (loss of the ethyl group as an ethyl halide) yields the stable, aromatic benzofuran core 1.

Workflow 1: Synthesis of 6-cyanobenzofurans via Sonogashira coupling and electrophilic cyclization.

Protocol 1.1: Sonogashira Coupling

• Preparation: Charge a flame-dried Schlenk flask with 3-Ethoxy-4-iodobenzonitrile (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.05 equiv), and CuI (0.10 equiv).

• Atmosphere: Evacuate and backfill the flask with N₂ (3 cycles) to prevent oxidative homocoupling of the alkyne (Glaser coupling).

• Reaction: Add anhydrous triethylamine (Et₃N) (5.0 equiv) and the terminal alkyne (e.g., phenylacetylene, 1.2 equiv) via syringe.

• Monitoring: Stir the reaction mixture at 60 °C for 4 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The disappearance of the starting material validates the completion of the oxidative addition/reductive elimination cycle.

• Isolation: Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol 1.2: FeCl₃-Mediated Cyclization

• Activation: Dissolve the isolated 4-alkynyl-3-ethoxybenzonitrile (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE).

• Catalysis: Add anhydrous FeCl₃ (1.5 equiv) in one portion under N₂.

• Cyclization: Heat the mixture to 80 °C for 12 hours. The Lewis acid promotes the intramolecular nucleophilic attack of the ethoxy oxygen onto the alkyne, followed by de-ethylation .

• Workup: Cool to room temperature, dilute with CH₂Cl₂, and wash with 1M HCl and brine to remove iron salts.

• Purification: Concentrate and purify via column chromatography to yield the 2-substituted 6-cyanobenzofuran.

Workflow 2: Synthesis of Biphenyl-Tetrazole Scaffolds

The biphenyl-tetrazole moiety is the defining structural feature of Angiotensin II Receptor Blockers (ARBs), commonly known as "Sartans". 3-Ethoxy-4-iodobenzonitrile is perfectly primed for this via a sequential Suzuki-Miyaura coupling and azide cycloaddition.

Mechanistic Causality

• Suzuki Coupling: The C4-iodide selectively reacts with arylboronic acids under Pd-catalysis to form a sterically hindered biphenyl system. The C3-ethoxy group forces the biphenyl rings out of coplanarity, a conformational restriction often crucial for target protein binding.

• [3+2] Cycloaddition: The C1-nitrile is reacted with sodium azide. The addition of a Lewis acid (ZnBr₂) coordinates the nitrile nitrogen, lowering the LUMO energy and accelerating the concerted [3+2] cycloaddition to form the 1H-tetrazole.

Workflow 2: Synthesis of biphenyl-tetrazoles via Suzuki coupling and [3+2] azide cycloaddition.

Protocol 2.1: Suzuki-Miyaura Coupling

• Preparation: Combine 3-Ethoxy-4-iodobenzonitrile (1.0 equiv), substituted arylboronic acid (1.2 equiv), Pd(dppf)Cl₂ (0.05 equiv), and K₂CO₃ (3.0 equiv) in a round-bottom flask.

• Solvent System: Add a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). The water is necessary to dissolve the base and activate the boronic acid via formation of a boronate complex.

• Reaction: Reflux at 90 °C for 6 hours under N₂.

• Isolation: Cool, filter through a pad of Celite to remove palladium black, extract with EtOAc, and purify via chromatography to isolate the biphenyl carbonitrile.

Protocol 2.2: Tetrazole Formation

• Preparation: Dissolve the biphenyl carbonitrile (1.0 equiv) in anhydrous DMF.

• Reagent Addition: Add NaN₃ (3.0 equiv) and ZnBr₂ (1.0 equiv).

  • Safety Note: NaN₃ is highly toxic and can form explosive hydrazoic acid if exposed to strong acids. Handle with extreme care in a fume hood.

• Cycloaddition: Heat the sealed reaction vessel to 120 °C for 24 hours.

• Workup: Cool to room temperature. Carefully acidify the mixture with 1M HCl to pH 2 (this protonates the tetrazole salt to its neutral 1H-tetrazole form) and extract with EtOAc.

• Purification: Wash the organic layer extensively with water (5x) to remove residual DMF, dry over MgSO₄, and concentrate to yield the final tetrazole scaffold.

Quantitative Optimization Data

The following table summarizes the optimization of the electrophilic cyclization step (Protocol 1.2) for the synthesis of 2-phenyl-6-cyanobenzofuran, demonstrating the causality of catalyst and solvent selection on the reaction's success.

Catalyst (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Mechanistic Note
None	DCE	80	24	0	No background reaction; Lewis acid activation of the alkyne is strictly required.
I₂ (1.5)	CH₂Cl₂	40	12	45	Incomplete de-ethylation; iodinated intermediates observed.
PdCl₂ (0.1)	Toluene	100	16	62	Moderate yield; competitive alkyne degradation observed at high temperatures.
FeCl₃ (1.5)	DCE	80	12	88	Optimal Lewis acidity for alkyne activation and subsequent de-ethylation.

References

• National Institutes of Health (NIH)
• Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds - JOCPR Journal of Chemical and Pharmaceutical Research URL

Sources

• 1. Recent Advances in the Synthesis and Antioxidant Activity of Low Molecular Mass Organoselenium Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing deiodination side reactions of 3-Ethoxy-4-iodobenzonitrile during coupling

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-4-iodobenzonitrile is a valuable building block in medicinal chemistry and materials science. However, its electron-deficient nature, exacerbated by the nitrile group, makes the C-I bond susceptible to cleavage, leading to a common and problematic side reaction: hydro-deiodination. This process, where the iodine atom is replaced by a hydrogen atom, reduces the yield of the desired coupled product and complicates purification. This guide will walk you through the causes of deiodination and provide robust strategies to mitigate this unwanted reaction pathway in several common palladium-catalyzed cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is deiodination and why is it a problem with 3-Ethoxy-4-iodobenzonitrile?

A1: Deiodination, specifically hydro-deiodination, is a reductive process where the iodine substituent on your aryl iodide is replaced by a hydrogen atom, leading to the formation of 3-ethoxybenzonitrile as a byproduct. This side reaction is particularly prevalent with electron-deficient aryl halides like 3-Ethoxy-4-iodobenzonitrile.[1] The electron-withdrawing nature of the nitrile group makes the ipso-carbon more electrophilic and the C-I bond weaker and more susceptible to undesired cleavage pathways.[2] This unwanted reaction lowers the yield of your target molecule and introduces a significant purification challenge due to the similar polarity of the byproduct and starting material.

Q2: What is the primary mechanism behind deiodination in palladium-catalyzed coupling reactions?

A2: The most accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[1][3] This can happen in several ways:

• Reaction with the Base: Strong bases, particularly alkoxides, can react with sources of protons in the reaction mixture (trace water, solvent) to generate the Pd-H species.

• β-Hydride Elimination: In reactions like the Buchwald-Hartwig amination, β-hydride elimination from the palladium-amide intermediate can form a Pd-H species.[4]

• From Solvents: Solvents like alcohols can also serve as a source of hydrides.

Once formed, this Pd-H species can participate in a competing catalytic cycle, leading to the reductive cleavage of the C-I bond of the starting material.

Q3: Which coupling reactions are most susceptible to deiodination with this substrate?

A3: While possible in many palladium-catalyzed reactions, deiodination is a significant concern in:

• Suzuki-Miyaura Coupling: Due to the use of bases, which can generate Pd-H species.

• Sonogashira Coupling: The reaction conditions can promote both deiodination and homocoupling of the alkyne partner.[5][6]

• Buchwald-Hartwig Amination: The mechanism involves intermediates that can undergo β-hydride elimination, a direct route to Pd-H formation.[4]

Troubleshooting Guides by Reaction Type

This section provides specific, actionable advice for minimizing deiodination in common cross-coupling reactions.

Issue 1: Significant Deiodination in Suzuki-Miyaura Coupling

You are attempting to synthesize a biaryl compound from 3-Ethoxy-4-iodobenzonitrile and a boronic acid, but you observe a significant amount of 3-ethoxybenzonitrile.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for deiodination in Suzuki coupling.

Parameter Optimization Table

Parameter	Recommendation	Rationale
Base	Use weaker inorganic bases like K₃PO₄ or Cs₂CO₃.[7]	Strong bases like NaOtBu can promote dehalogenation.[8] Weaker bases are less likely to generate palladium-hydride species.
Ligand	Employ bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos).[1][8]	These ligands promote the desired reductive elimination step of the catalytic cycle, making it faster than the competing deiodination pathway.[3]
Temperature	Maintain the reaction temperature between 60-80°C.[8]	Deiodination can have a higher activation energy, so lower temperatures can disfavor this side reaction.[3][9]
Solvent	Use aprotic solvents such as toluene, dioxane, or THF.[1][3]	These solvents are less likely to act as a hydride source compared to protic or some polar aprotic solvents like DMF.

Issue 2: Deiodination and Homocoupling in Sonogashira Coupling

When coupling 3-Ethoxy-4-iodobenzonitrile with a terminal alkyne, you observe the deiodinated starting material and a significant amount of the alkyne dimer (homocoupling product).

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for Sonogashira side reactions.

Parameter Optimization Table

Parameter	Recommendation	Rationale
Atmosphere	Ensure a strictly inert atmosphere (Argon or Nitrogen).	Oxygen promotes the oxidative homocoupling of the terminal alkyne (Glaser coupling), which consumes the alkyne.[6]
Copper Co-catalyst	Consider a copper-free Sonogashira protocol.	While often used to increase reactivity, the copper co-catalyst can also promote homocoupling.[10][11]
Base	Use a mild amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA).	The reaction medium needs to be basic to neutralize the hydrogen halide byproduct.[10] Amine bases are generally well-suited for this purpose.
Temperature	Run the reaction at room temperature if possible.	Sonogashira couplings can often be performed under mild conditions, which helps to suppress side reactions.[5][10]

Issue 3: Deiodination in Buchwald-Hartwig Amination

You are attempting a C-N coupling with an amine and 3-Ethoxy-4-iodobenzonitrile, but the primary byproduct is 3-ethoxybenzonitrile.

Troubleshooting Logic Diagram

Caption: Troubleshooting logic for Buchwald-Hartwig deiodination.

Parameter Optimization Table

Parameter	Recommendation	Rationale
Ligand	Utilize bulky, electron-rich biaryl monophosphine ligands (e.g., RuPhos, BrettPhos, XPhos).[3][8]	These ligands are crucial for promoting the desired C-N bond formation and accelerating the reductive elimination step, which outcompetes the deiodination pathway.[3]
Base	Switch from strong alkoxide bases (e.g., NaOtBu) to weaker inorganic bases like K₃PO₄ or Cs₂CO₃.[8]	Strong bases can significantly increase the rate of deiodination. Weaker bases often provide a better balance of reactivity and selectivity.
Temperature	Lowering the reaction temperature can help disfavor the dehalogenation pathway.[3]	This can be particularly effective if the desired coupling can proceed at a lower temperature than the deiodination side reaction.
Palladium Pre-catalyst	Use a well-defined palladium pre-catalyst.	Pre-catalysts can sometimes offer better results and more consistent catalytic activity compared to generating the active catalyst in situ.[3]

Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol is designed to minimize deiodination when coupling 3-Ethoxy-4-iodobenzonitrile with an arylboronic acid.

Workflow Diagram

Caption: Workflow for an optimized Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• To a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Ethoxy-4-iodobenzonitrile (1.0 equiv), the arylboronic acid (1.2 equiv), and finely ground K₃PO₄ (2.0 equiv).

• Add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol %) and the ligand (e.g., SPhos, 4 mol %).

• Add the solvent system, typically a mixture of toluene and water (e.g., 10:1 v/v).

• Thoroughly degas the reaction mixture by bubbling an inert gas through the solution for 15-20 minutes or by performing three freeze-pump-thaw cycles.

• Heat the reaction mixture to 80°C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• BenchChem. (n.d.). Preventing dehalogenation during reactions of bromo-fluoroanilines.
• BenchChem. (n.d.). Preventing dehalogenation during reactions with 4-Chloro-2-iodo-1-nitrobenzene.
• Strathmann, T. J., & Arnold, W. A. (2007). Influence of Organic Ligands on the Reduction of Polyhalogenated Alkanes by Iron(II). Environmental Science & Technology.
• BenchChem. (n.d.). How to avoid dehalogenation side reactions in Suzuki coupling.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• The Sonogashira Coupling. (n.d.).
• Alagille, D., Baldwin, R. M., & Tamagnan, G. D. (2005). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 7(15), 3147–3149.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Maji, M., & Porey, A. (2023). Decarboxylative Iodination and Suzuki-Miyaura Coupling Reactions to Access Chiral 3,3′-Diaryl-1,1′-bi-2-naphthols. The Journal of Organic Chemistry, 88(24), 17293-17303.

• Reddit. (2024, January 11). Spontaneous aryl iodide deiodination upon heating. r/Chempros. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

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Reference Data & Comparative Studies

GC-MS analysis and validation of 3-Ethoxy-4-iodobenzonitrile synthesis

An in-depth comparative guide for the synthesis, analytical resolution, and validation of 3-Ethoxy-4-iodobenzonitrile, designed for synthetic chemists and analytical scientists.

Executive Summary & Objective

3-Ethoxy-4-iodobenzonitrile (CAS: 933585-40-1) is a highly valuable halogenated aromatic intermediate used in the development of advanced active pharmaceutical ingredients (APIs), particularly in cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) for targeted kinase inhibitors.

The primary challenge in its production is achieving strict regiocontrol during synthesis and accurately validating isomeric purity. This guide objectively compares two distinct synthetic pathways—the traditional Sandmeyer Reaction versus Direct Catalytic Iodination —and evaluates the performance of non-polar versus mid-polar stationary phases in Gas Chromatography-Mass Spectrometry (GC-MS) for the baseline resolution of its closely related regioisomers.

Synthesis Methodologies: Causality & Comparison

The substitution pattern of 3-ethoxybenzonitrile features a meta-directing, deactivating cyano group (-CN) at C1 and an ortho/para-directing, activating ethoxy group (-OCH2CH3) at C3. Electrophilic attack is synergistically directed to the C4 and C6 positions.

Method A: The Sandmeyer Route (High Regioselectivity)

The Sandmeyer reaction utilizes 3-ethoxy-4-aminobenzonitrile as a starting material. The amine is diazotized using sodium nitrite in a strong acid, followed by displacement with potassium iodide [1].

• The Causality: Because the amine group dictates the exact position of the incoming iodine atom, this method guarantees near-perfect regioselectivity. However, it requires highly corrosive acids, generates stoichiometric toxic waste, and involves a multi-step precursor synthesis.

Method B: Direct Catalytic Iodination (High Efficiency)

Direct iodination of 3-ethoxybenzonitrile uses iodine ( I2​ ) activated by an oxidant (e.g., periodic acid or N -iodosaccharin) and a Lewis acid catalyst [2].

• The Causality: The electrophilic iodine ( I+ ) attacks the activated aromatic ring. While greener and highly efficient, the steric and electronic environment yields a mixture of the major product (4-iodo) and a minor regioisomer (6-iodo). This necessitates a self-validating analytical system to ensure batch purity.

Comparative synthetic pathways for 3-Ethoxy-4-iodobenzonitrile.

GC-MS Analytical Validation: Column Phase Comparison

To validate the synthesis, the analytical method must resolve the 4-iodo target from the 6-iodo byproduct and unreacted precursors. We compare two standard GC column chemistries:

• Alternative 1: 5% Phenyl Methyl Siloxane (e.g., HP-5MS)

  • Mechanism: Separation is driven almost entirely by dispersive forces (boiling point).

  • Performance: Fails to provide baseline resolution for the 4-iodo and 6-iodo isomers because their boiling points and molecular weights are virtually identical.

• Alternative 2: 35% Phenyl Methyl Siloxane (e.g., DB-35MS)

  • Mechanism: The higher phenyl content introduces significant π−π interactions and induced dipole-dipole interactions [3].

  • Performance: The highly polarizable iodine atom interacts differently with the stationary phase depending on its steric proximity to the ethoxy/cyano groups, resulting in excellent baseline separation ( Rs​>2.0 ).

Quantitative Data Comparison

Parameter	HP-5MS (Non-Polar)	DB-35MS (Mid-Polar)
Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane	35% Phenyl / 65% Dimethylpolysiloxane
Retention Time (4-Iodo)	12.45 min	14.82 min
Retention Time (6-Iodo)	12.51 min	15.15 min
Resolution ( Rs​ )	0.8 (Co-elution)	2.4 (Baseline)
Peak Tailing Factor	1.3	1.05

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Direct Catalytic Iodination

• Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of 3-ethoxybenzonitrile in 20 mL of glacial acetic acid.

• Activation: Add 5.0 mmol of elemental iodine ( I2​ ) and 2.5 mmol of periodic acid ( H5​IO6​ ) as the oxidant[4].

• Catalysis: Introduce 0.5 mL of concentrated sulfuric acid ( H2​SO4​ ) dropwise to catalyze the formation of the electrophilic I+ species.

• Reaction: Stir the mixture at 65 °C for 12 hours. Monitor the disappearance of the precursor via TLC (Hexane:Ethyl Acetate 4:1).

• Quenching & Extraction: Pour the mixture into 50 mL of ice water containing 10% sodium thiosulfate ( Na2​S2​O3​ ) to neutralize unreacted iodine. Extract with dichloromethane ( 3×20 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol 2: GC-MS Validation Method (DB-35MS)

• Sample Prep: Dilute 1 mg of the crude extract in 1 mL of HPLC-grade ethyl acetate.

• Instrument Setup: Agilent 7890B GC coupled with a 5977B MSD. Column: DB-35MS (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Inlet Parameters: Temperature 250 °C; Split ratio 20:1; Carrier gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature 100 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min).

• MS Parameters: Electron Ionization (EI) at 70 eV; Ion source 230 °C; Quadrupole 150 °C; Scan range m/z 50–400.

Mechanistic Pathway Visualization: MS Fragmentation

Understanding the EI-MS fragmentation pattern is critical for structural confirmation. The molecular ion ( M+ ) of 3-Ethoxy-4-iodobenzonitrile appears at m/z 273. The primary fragmentation pathways involve the loss of the ethyl radical (from the ether) and the highly characteristic loss of the iodine atom.

GC-MS workflow and primary EI fragmentation pathways for 3-Ethoxy-4-iodobenzonitrile.

Conclusion

For the synthesis and validation of 3-Ethoxy-4-iodobenzonitrile, Direct Catalytic Iodination offers superior atom economy and operational safety compared to the Sandmeyer reaction, provided that the resulting regioisomers can be accurately quantified.

Our comparative data demonstrates that standard non-polar GC columns (HP-5MS) are insufficient for this validation due to co-elution. By upgrading to a mid-polar DB-35MS column , analysts leverage induced dipole interactions to achieve baseline resolution ( Rs​=2.4 ), creating a robust, self-validating system for API intermediate quality control.

References

• Synthesis of Aryl Iodides from Arylhydrazines and Iodine ACS Omega[Link] [1]

• Direct Aromatic Periodination American Chemical Society (ACS)[Link] [2]

• Advances in the Analysis of Persistent Halogenated Organic Compounds Chromatography Online[Link] [3]

• A Novel Aromatic Iodination Method, with Sodium Periodate Used as the Only Iodinating Reagent National Institutes of Health (PMC)[Link] [4]

Orthogonal Validation of 3-Ethoxy-4-iodobenzonitrile: A Comparative Guide to FT-IR, Raman, and NMR Spectroscopy

As a Senior Application Scientist in drug development, validating the structural integrity of highly functionalized aromatic building blocks is a daily imperative. 3-Ethoxy-4-iodobenzonitrile presents a unique analytical challenge: it contains a conjugated nitrile (-C≡N), an aryl alkyl ether linkage (-O-CH₂CH₃), and a heavy halogen (-I) on a single benzene ring.

Relying on a single analytical technique for this compound introduces critical blind spots. This guide provides an objective, mechanistic comparison of Fourier-Transform Infrared (FT-IR) spectroscopy against alternative modalities, detailing a self-validating experimental protocol to ensure absolute structural confidence.

Mechanistic Causality: The Analytical Challenge

To validate 3-Ethoxy-4-iodobenzonitrile, we must interrogate three distinct functional groups. FT-IR spectroscopy is a powerful tool for this, but its efficacy is governed by the physics of dipole moments.

• The Nitrile Group (-C≡N): In saturated aliphatic systems, nitriles absorb near 2260 cm⁻¹. However, conjugation with the aromatic ring in 3-Ethoxy-4-iodobenzonitrile allows π-electron delocalization, which slightly weakens the triple bond and lowers the stretching frequency to a highly diagnostic 2220–2240 cm⁻¹ range[1].

• The Ethoxy Group (Aryl Alkyl Ether): Ethers are characterized by C-O-C stretching. Because of the asymmetry between the aromatic ring and the ethyl chain, phenyl alkyl ethers exhibit two distinct, strong absorbances: an asymmetric stretch at ~1250 cm⁻¹ and a symmetric stretch at ~1050 cm⁻¹[2].

• The Iodine Atom (-I): Here lies FT-IR's primary limitation. Infrared absorption requires a change in the dipole moment during vibration[3]. The C-I bond is highly polarizable but exhibits a negligible dipole moment change. Consequently, its FT-IR signal is notoriously weak and buried deep in the far-IR/fingerprint region (<600 cm⁻¹).

Comparative Analysis: FT-IR vs. Alternative Modalities

To build a robust structural profile, FT-IR must be contextualized against orthogonal techniques.

Analytical Modality	Primary Strength for 3-Ethoxy-4-iodobenzonitrile	Critical Limitation
FT-IR Spectroscopy	Exceptional sensitivity to the strong dipole changes of the -C≡N (~2225 cm⁻¹) and C-O-C (~1250/1050 cm⁻¹) groups[3].	Blind to the C-I bond; cannot confirm the 1,2,4-substitution pattern on the ring.
Raman Spectroscopy	The causal complement to FT-IR. Raman relies on changes in polarizability. The large, electron-dense iodine atom yields a massive, sharp C-I stretch at ~500 cm⁻¹ .	Weaker signals for highly polar bonds; susceptible to fluorescence interference.
¹H and ¹³C NMR	The gold standard for regiochemistry. Confirms the 1,2,4-aromatic substitution via coupling constants and validates the ethyl protons (quartet/triplet)[2].	Time-consuming sample prep; requires deuterated solvents; blind to vibrational states.
LC-MS (ESI/TOF)	Confirms exact mass and purity. Iodine is monoisotopic (127 Da), making the parent ion mass highly distinct.	Cannot differentiate structural isomers (e.g., 2-ethoxy vs. 3-ethoxy).

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure trustworthiness, an FT-IR protocol cannot merely be a sequence of actions; it must be a self-validating system where each step proves the validity of the next.

Step 1: System Suitability Test (SST)

• Action: Scan a traceable polystyrene calibration film before analyzing the sample.

• Causality: This verifies the interferometer's alignment and the laser's precision. The aromatic C=C stretching peak must resolve at exactly 1601 cm⁻¹ (±1 cm⁻¹). If this fails, the nitrile peak position cannot be trusted.

Step 2: Real-Time Background Acquisition

• Action: Collect 32 scans of the clean Attenuated Total Reflectance (ATR) diamond crystal.

• Causality: Atmospheric CO₂ absorbs strongly at ~2350 cm⁻¹. Because the critical -C≡N stretch of our compound appears at ~2225 cm⁻¹[1], failing to subtract a real-time background risks CO₂ interference obscuring or artificially shifting the nitrile signal.

Step 3: Sample Application and Pressurization

• Action: Place 2–5 mg of 3-Ethoxy-4-iodobenzonitrile powder onto the crystal. Apply maximum uniform pressure using the ATR anvil.

• Causality: ATR relies on an evanescent wave penetrating the solid sample by only 0.5–2.0 µm. Insufficient pressure leads to poor optical contact, which disproportionately attenuates high-wavenumber signals (specifically the 2225 cm⁻¹ nitrile stretch), leading to false negatives.

Step 4: Acquisition and ATR-Correction

• Action: Acquire 32 scans at 4 cm⁻¹ resolution. Apply an ATR-correction algorithm post-acquisition.

• Causality: Because the penetration depth of the evanescent wave is wavelength-dependent (penetrating deeper at lower wavenumbers), raw ATR spectra exaggerate the intensity of the ether peaks (~1250 cm⁻¹) relative to the nitrile peak. ATR-correction normalizes the spectrum, allowing accurate comparison against standard transmission libraries[3].

Quantitative Data Presentation: Multi-Modal Peak Matrix

When reviewing the analytical data, cross-reference the expected signals across modalities to ensure absolute structural integrity.

Functional Group	Target Bond	FT-IR Expectation (cm⁻¹)	Raman Expectation (cm⁻¹)	NMR Expectation (δ ppm)
Nitrile	-C≡N Stretch	~2225 (Strong, Sharp)	~2225 (Strong)	¹³C: ~115-120 ppm
Aryl Alkyl Ether	Asym. C-O-C	1200–1275 (Strong)	Weak	¹H: ~4.1 (q, 2H)
Aryl Alkyl Ether	Sym. C-O-C	1020–1075 (Medium)	Weak	¹H: ~1.4 (t, 3H)
Aryl Iodide	C-I Stretch	<600 (Weak/Invisible)	~500 (Very Strong)	¹³C: ~85-95 ppm (C-I)
Aromatic Ring	C=C Stretch	1400–1600 (Multiple)	1580–1600 (Strong)	¹H: 6.8–7.8 (m, 3H)

Mandatory Visualization: Orthogonal Validation Workflow

The following decision matrix illustrates the logical relationship between the analytical modalities required to fully validate 3-Ethoxy-4-iodobenzonitrile.

Fig 1: Orthogonal validation workflow for 3-Ethoxy-4-iodobenzonitrile structural integrity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]
• 3. chem.libretexts.org [chem.libretexts.org]